Potassium 4-(1-methy-4-piperazinyl)phenyltrifluoroborate, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of a compound describes the arrangement of atoms within the molecule. The molecular structure of Potassium 4-(1-methy-4-piperazinyl)phenyltrifluoroborate, 95% is represented by the formula C11H15BF3KN2. Unfortunately, a detailed structural analysis is not available in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as melting point, boiling point, and density . Unfortunately, the specific physical and chemical properties for Potassium 4-(1-methy-4-piperazinyl)phenyltrifluoroborate, 95% are not available in the search results.Scientific Research Applications
Ligand-Free Pd-Catalyzed Cross-Coupling Reactions
Potassium 4-(1-methy-4-piperazinyl)phenyltrifluoroborate is more nucleophilic than the corresponding arylboronic acids and undergoes ligand-free Pd-catalyzed cross-coupling reactions with arenediazonium tetrafluoroborates to give good yields of biaryls .
Suzuki Cross-Coupling
Suzuki Cross-Coupling reactions are conducted using organotrifluoroborates such as Potassium 4-(1-methy-4-piperazinyl)phenyltrifluoroborate as potent boronic acid surrogates .
Addition to Aldehydes and Enones
In the presence of Dicarbonyl (2,4-pentanedionato)rhodium (I), Potassium 4-(1-methy-4-piperazinyl)phenyltrifluoroborate adds to aldehydes and enones to give secondary alcohols and saturated ketones, respectively .
Synthesis of Biaryls
This compound is used in the synthesis of biaryls, which are important structures in pharmaceuticals and functional materials .
Synthesis of Secondary Alcohols
Potassium 4-(1-methy-4-piperazinyl)phenyltrifluoroborate is used in the synthesis of secondary alcohols .
Synthesis of Saturated Ketones
This compound is also used in the synthesis of saturated ketones .
properties
IUPAC Name |
potassium;trifluoro-[4-(4-methylpiperazin-1-yl)phenyl]boranuide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BF3N2.K/c1-16-6-8-17(9-7-16)11-4-2-10(3-5-11)12(13,14)15;/h2-5H,6-9H2,1H3;/q-1;+1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGVCQMVGOAZLNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=CC=C(C=C1)N2CCN(CC2)C)(F)(F)F.[K+] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BF3KN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium 4-(1-methy-4-piperazinyl)phenyltrifluoroborate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.